Cas no 3686-43-9 (3,6-dihydro-2H-1,2-oxazine)

• Product Name: 3,6-dihydro-2H-1,2-oxazine
• CAS No: 3686-43-9
• MF: C₄H₇NO
• MW: 85.1044809818268
• CID: 2655342
• PubChem ID: 431613
• Update Time: 2025-06-14

3,6-dihydro-2H-1,2-oxazine Chemical and Physical Properties

Names and Identifiers

• 3,6-dihydro-2H-[1,2]oxazine
• 4-oxazine
• 3,6-dihydro-2H-1,2-oxazine
• 2,3-Dihydro-6H-1,2-oxazine
• FCH1602769
• 2H-1,2-oxazine, 3,6-dihydro-, hydrochloride

• Inchi： 1S/C4H7NO/c1-2-4-6-5-3-1/h1-2,5H,3-4H2
• InChI Key： DNUJVGBNIXGTHC-UHFFFAOYSA-N
• SMILES： O1CC=CCN1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 60.6
• Topological Polar Surface Area: 21.3

Additional information on 3,6-dihydro-2H-1,2-oxazine

Comprehensive Overview of 3,6-Dihydro-2H-1,2-oxazine (CAS No. 3686-43-9): Properties, Applications, and Research Insights

3,6-Dihydro-2H-1,2-oxazine (CAS No. 3686-43-9) is a heterocyclic compound featuring a six-membered ring containing both nitrogen and oxygen atoms. This structure classifies it as an oxazine derivative, a family of compounds widely studied for their versatility in organic synthesis and pharmaceutical applications. The compound's unique molecular framework makes it a valuable intermediate in the development of agrochemicals, dyes, and bioactive molecules. Researchers and industries are increasingly exploring its potential due to its structural adaptability and compatibility with modern green chemistry principles.

In recent years, the demand for sustainable chemical intermediates has surged, aligning with global trends toward eco-friendly synthesis. 3,6-Dihydro-2H-1,2-oxazine has garnered attention as a candidate for catalysis-driven reactions, particularly in click chemistry and polymer science. Its ability to participate in cycloaddition reactions and serve as a ligand precursor has been highlighted in peer-reviewed journals, addressing common search queries like "oxazine derivatives in drug discovery" or "nitrogen-oxygen heterocycles applications." These keywords reflect growing interest in its role in high-value chemical manufacturing.

The physicochemical properties of 3,6-Dihydro-2H-1,2-oxazine further enhance its utility. With a moderate polarity and stability under ambient conditions, it is amenable to microwave-assisted synthesis—a technique frequently searched by chemists optimizing reaction efficiency. Analytical techniques such as NMR spectroscopy and mass spectrometry are typically employed to characterize its purity, a topic often queried in academic forums. Additionally, its solubility profile in common organic solvents like dichloromethane and THF facilitates its integration into multi-step synthetic routes.

From an industrial perspective, 3,6-Dihydro-2H-1,2-oxazine is pivotal in designing functional materials. Recent patents disclose its incorporation into photoactive polymers and conductive coatings, resonating with searches for "advanced material precursors 2024." The compound's electron-rich heterocycle also enables modifications for optoelectronic devices, a hotspot in materials science. Such applications align with the broader shift toward renewable energy technologies, where molecular engineering plays a critical role.

Ongoing research explores the biological relevance of oxazine scaffolds, including 3686-43-9. While not a drug itself, its derivatives exhibit antimicrobial and anti-inflammatory properties, as noted in recent PubMed-listed studies. This connects to trending queries like "heterocycles in medicinal chemistry" or "non-toxic oxazine uses." However, rigorous toxicity profiling remains essential, a point emphasized in regulatory guidelines and frequently discussed in researchgate threads.

In summary, 3,6-Dihydro-2H-1,2-oxazine (CAS No. 3686-43-9) exemplifies the intersection of fundamental chemistry and applied innovation. Its adaptability across pharmaceuticals, materials science, and catalysis ensures its relevance in both academic and industrial settings. As sustainable practices and molecular diversity gain traction, this compound will likely remain a focal point for researchers addressing challenges in green synthesis and functional material design.